Cas no 65594-36-7 (Benzene, pentamethylnitroso-)

• Product Name: Benzene, pentamethylnitroso-
• CAS No: 65594-36-7
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 398277
• PubChem ID: 71375662
• Update Time: 2025-04-19

Benzene, pentamethylnitroso- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentamethylnitroso-
• 1,2,3,4,5-pentamethyl-6-nitrosobenzene
• 65594-36-7
• pentamethylnitrosobenzene
• DTXSID20798396

• Inchi： 1S/C11H15NO/c1-6-7(2)9(4)11(12-13)10(5)8(6)3/h1-5H3
• InChI Key： ZBICRXHYZUULAO-UHFFFAOYSA-N
• SMILES： O=NC1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43